Cas no 284686-22-2 (3-Ethenyl Nevirapine)

3-Ethenyl Nevirapine structure
3-Ethenyl Nevirapine structure
Product Name:3-Ethenyl Nevirapine
CAS No:284686-22-2
MF:C17H16N4O
MW:292.335143089294
CID:1059773
PubChem ID:10803576
Update Time:2025-04-20

3-Ethenyl Nevirapine Chemical and Physical Properties

Names and Identifiers

    • 3-Ethenyl Nevirapine
    • 11-cyclopropyl-3-ethenyl-4-methyl-5H-dipyrido[2,3-e:2',3'-f][1,4]diazepin-6-one
    • DTXSID40445178
    • 11-Cyclopropyl-3-ethenyl-5,11-dihydro-4-methyl-6H-dipyrido(3,2-b:2',3'-e)(1,4)diazepin-6-one
    • 2-cyclopropyl-6-ethenyl-7-methyl-2,4,9,15-tetraazatricyclo[9.4.0.0?,?]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
    • 2-cyclopropyl-6-ethenyl-7-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
    • 11-Cyclopropyl-3-ethenyl-5,11-dihydro-4-methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one;
    • 284686-22-2
    • Inchi: 1S/C17H16N4O/c1-3-11-9-19-16-14(10(11)2)20-17(22)13-5-4-8-18-15(13)21(16)12-6-7-12/h3-5,8-9,12H,1,6-7H2,2H3,(H,20,22)
    • InChI Key: CVHKSYCZFRKORT-UHFFFAOYSA-N
    • SMILES: O=C1C2=CC=CN=C2N(C2=C(C(C)=C(C=C)C=N2)N1)C1CC1

Computed Properties

  • Exact Mass: 292.13241115g/mol
  • Monoisotopic Mass: 292.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 464
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 58.1Ų

3-Ethenyl Nevirapine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E678300-1mg
3-Ethenyl Nevirapine
284686-22-2
1mg
$ 219.00 2023-04-17
TRC
E678300-2mg
3-Ethenyl Nevirapine
284686-22-2
2mg
$ 385.00 2023-04-17
TRC
E678300-5mg
3-Ethenyl Nevirapine
284686-22-2
5mg
$ 930.00 2023-04-17
TRC
E678300-10mg
3-Ethenyl Nevirapine
284686-22-2
10mg
$ 1656.00 2023-09-07
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